5-{[(4-fluorophenyl)amino]sulfonyl}-2-methylbenzamide

• IUPAC Name: 5-[(4-fluorophenyl)sulfamoyl]-2-methylbenzamide
• InChI: InChI=1S/C14H13FN2O3S/c1-9-2-7-12(8-13(9)14(16)18)21(19,20)17-11-5-3-10(15)4-6-11/h2-8,17H,1H3,(H2,16,18)
• InChI Key: TWDMRTWNNFONQT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)F)C(=O)N
• Molecular Formula: C14H13FN2O3S
• Molecular Weight: 308.33 g/mol

Description

5-{[(4-fluorophenyl)amino]sulfonyl}-2-methylbenzamide, also known as FSBA, is a chemical compound that has gained significant attention in scientific research due to its unique properties. This molecule is a sulfonamide derivative that contains a fluorophenyl group and an amide functional group. FSBA has been extensively studied for its potential applications in various fields such as biochemistry, pharmacology, and materials science.

Mechanism of Action

The mechanism of action of 5-{[(4-fluorophenyl)amino]sulfonyl}-2-methylbenzamide is based on its ability to form stable sulfonamide bonds with primary amines in proteins and peptides. This reaction occurs under mild conditions and does not require any additional reagents. The sulfonamide bond formed between 5-{[(4-fluorophenyl)amino]sulfonyl}-2-methylbenzamide and the target molecule is stable under physiological conditions, making it an ideal labeling reagent for biological studies.
Biochemical and Physiological Effects:
5-{[(4-fluorophenyl)amino]sulfonyl}-2-methylbenzamide has been shown to have minimal biochemical and physiological effects on living cells and organisms. The sulfonamide bond formed between 5-{[(4-fluorophenyl)amino]sulfonyl}-2-methylbenzamide and the target molecule is stable and does not interfere with the normal functions of the protein or peptide. However, it is important to note that the labeling of proteins and peptides with 5-{[(4-fluorophenyl)amino]sulfonyl}-2-methylbenzamide may alter their properties and behavior, which should be taken into consideration when interpreting experimental results.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 5-{[(4-fluorophenyl)amino]sulfonyl}-2-methylbenzamide in lab experiments is its ease of use and versatility. 5-{[(4-fluorophenyl)amino]sulfonyl}-2-methylbenzamide can be easily synthesized and incorporated into various experimental setups, making it a useful tool for researchers. Additionally, the stable sulfonamide bond formed between 5-{[(4-fluorophenyl)amino]sulfonyl}-2-methylbenzamide and the target molecule allows for long-term labeling and monitoring of proteins and peptides.
However, there are also limitations to using 5-{[(4-fluorophenyl)amino]sulfonyl}-2-methylbenzamide in lab experiments. One of the primary limitations is its specificity for primary amines, which may limit its applications in certain experimental setups. Additionally, the labeling of proteins and peptides with 5-{[(4-fluorophenyl)amino]sulfonyl}-2-methylbenzamide may alter their properties and behavior, which should be taken into consideration when interpreting experimental results.

Future Directions

There are several future directions for the use of 5-{[(4-fluorophenyl)amino]sulfonyl}-2-methylbenzamide in scientific research. One potential direction is the development of new labeling techniques that incorporate 5-{[(4-fluorophenyl)amino]sulfonyl}-2-methylbenzamide into more complex sensor platforms. Another potential direction is the use of 5-{[(4-fluorophenyl)amino]sulfonyl}-2-methylbenzamide in the development of new therapeutics, particularly in the field of cancer research. Additionally, the use of 5-{[(4-fluorophenyl)amino]sulfonyl}-2-methylbenzamide in the study of protein-protein interactions and enzyme kinetics may lead to new insights into biological processes. Overall, the unique properties of 5-{[(4-fluorophenyl)amino]sulfonyl}-2-methylbenzamide make it a promising tool for future scientific research.

Synthesis Methods

The synthesis of 5-{[(4-fluorophenyl)amino]sulfonyl}-2-methylbenzamide involves the reaction of 4-fluoroaniline with 2-methylbenzoic acid in the presence of thionyl chloride, followed by the addition of sulfanilic acid and sodium hydroxide. The resulting product is then purified by recrystallization to obtain pure 5-{[(4-fluorophenyl)amino]sulfonyl}-2-methylbenzamide. The yield of 5-{[(4-fluorophenyl)amino]sulfonyl}-2-methylbenzamide synthesis is typically around 50-60%, and the purity of the final product can be confirmed using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

5-{[(4-fluorophenyl)amino]sulfonyl}-2-methylbenzamide has been widely used in scientific research due to its unique properties. One of the primary applications of 5-{[(4-fluorophenyl)amino]sulfonyl}-2-methylbenzamide is as a labeling reagent for proteins and peptides. 5-{[(4-fluorophenyl)amino]sulfonyl}-2-methylbenzamide can react with primary amines in proteins and peptides, resulting in the formation of a stable sulfonamide bond. This labeling technique is useful in studying protein-protein interactions, protein folding, and enzyme kinetics.
Another application of 5-{[(4-fluorophenyl)amino]sulfonyl}-2-methylbenzamide is in the development of fluorescent sensors for detecting various analytes such as amino acids, peptides, and proteins. 5-{[(4-fluorophenyl)amino]sulfonyl}-2-methylbenzamide can be incorporated into a sensor platform, and its fluorescence can be modulated by the binding of the target analyte. This technique has potential applications in medical diagnosis and environmental monitoring.